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Compound of Interest

Compound Name: (1-Cyanocyclohexyl)acetic acid

Cat. No.: B195784

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 1-
cyanocyclohexaneacetic acid, an important intermediate in the synthesis of the neurological
drug gabapentin.[1][2] The information is presented to be a valuable resource for professionals
in research, development, and quality control.

Core Physical Properties

1-Cyanocyclohexaneacetic acid is a colorless, odorless solid.[3] Its fundamental physical
characteristics are summarized in the table below, providing a clear reference for laboratory
and developmental work.
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Physical Property Value Source
Molecular Formula CoH13NO:2 [415]
Molecular Weight 167.20 g/mol [4]
Melting Point 98-100 °C [6]
Boiling Point 356.6 £ 15.0 °C (Predicted) [1][6]
Density 1.13 + 0.1 g/cm? (Predicted) [1][6]
pKa 4.72 £ 0.10 (Predicted) [6]

Sparingly soluble in water.[3]
Solubility Slightly soluble in chloroform

and methanol.[1][6]

Colorless solid[3] / Powder[1]
Appearance

[6]
CAS Number 133481-09-1 (2131041150071

Experimental Protocols for Property Determination

While specific experimental documentation for 1-cyanocyclohexaneacetic acid is not publicly
detailed, standard methodologies for organic compounds are applicable for the verification of
its physical properties.

1. Melting Point Determination

The melting point of a solid organic compound is a crucial indicator of its purity.

o Apparatus: A melting point apparatus, such as a Mel-Temp or a similar device, is required.[8]
e Procedure:

o Asmall, dry sample of 1-cyanocyclohexaneacetic acid is finely powdered and packed into
a capillary tube to a depth of 2-3 mm.

o The capillary tube is placed in the heating block of the melting point apparatus.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Cyanocyclohexyl_acetic-acid
http://www.chemical-suppliers.eu/enp/cyclohexaneacetic-acid-cyano-PX137925
https://pubchem.ncbi.nlm.nih.gov/compound/1-Cyanocyclohexyl_acetic-acid
https://m.chemicalbook.com/ProductChemicalPropertiesCB8501381_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8501381.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8501381_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8501381.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8501381_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8501381_EN.htm
https://wap.guidechem.com/cas/133481-09-1.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8501381.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8501381_EN.htm
https://wap.guidechem.com/cas/133481-09-1.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8501381.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8501381_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8501381.htm
https://wap.guidechem.com/cas/133481-09-1.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Cyanocyclohexyl_acetic-acid
http://www.chemical-suppliers.eu/enp/cyclohexaneacetic-acid-cyano-PX137925
https://en.chemfish.com/product/3605.html
https://chem.libretexts.org/Courses/Triton_College/Elementary_Organic_Chemistry_(Lab_Manual)/01%3A_Lab_1-_Assessment_of_Physical_Properties_of_Organic_Compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o The sample is heated at a controlled rate.

o The temperature at which the substance begins to melt and the temperature at which it
becomes completely liquid are recorded as the melting point range.[9]

2. Boiling Point Determination (for liquids, adaptable for high-boiling solids)

Given that 1-cyanocyclohexaneacetic acid is a solid at room temperature with a high predicted
boiling point, this would be determined under vacuum. The general principle of distillation is
used to ascertain the boiling point of a liquid.[8]

o Apparatus: A simple distillation setup is used, including a round-bottom flask, a condenser, a
thermometer, and a collection flask.[8]

e Procedure:
o The compound is placed in the round-bottom flask.

o The apparatus is assembled, ensuring the thermometer bulb is positioned correctly to
measure the temperature of the vapor.[8]

o The liquid is heated, and the temperature at which a stable vapor-liquid equilibrium is
achieved is recorded as the boiling point.[8]

3. Solubility Determination

Solubility tests are fundamental in understanding the behavior of a compound in various
solvents.

e Procedure:

o A small, measured amount of 1-cyanocyclohexaneacetic acid is added to a test tube
containing a specific volume of the solvent to be tested (e.g., water, ethanol, chloroform).

o The mixture is agitated to facilitate dissolution.

o Observations are made to determine if the solid dissolves completely, partially, or not at
all.[10] This can be done at various temperatures to create a solubility profile.
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Experimental Workflow: Synthesis and
Characterization

The following diagram illustrates a typical workflow for the synthesis and subsequent physical

characterization of 1-cyanocyclohexaneacetic acid.
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Caption: Workflow for Synthesis and Physical Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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